![molecular formula C11H7ClF3N5S B2884520 2-[3-({[3-chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}methyl)-1H-1,2,4-triazol-5-yl]acetonitrile CAS No. 306976-87-4](/img/structure/B2884520.png)
2-[3-({[3-chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}methyl)-1H-1,2,4-triazol-5-yl]acetonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a pyridine ring, a trifluoromethyl group, a sulfanyl group, and a triazole ring .
Synthesis Analysis
The synthesis of similar compounds often involves the use of trifluoromethylpyridines as key structural motifs . Trifluoromethylpyridines and their derivatives are used in the agrochemical and pharmaceutical industries . The synthesis of 2,3-dichloro-5-(trifluoromethyl)pyridine, a related compound, has been reported .Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a pyridine ring, a trifluoromethyl group, a sulfanyl group, and a triazole ring . The presence of these functional groups can significantly influence the compound’s physical and chemical properties.Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, 2-fluoro-3-chloro-5-(trifluoromethyl)pyridine, are as follows: It has a density of 1.5±0.1 g/cm³, a boiling point of 155.2±35.0 °C at 760 mmHg, and a flash point of 47.7±25.9 °C .Scientific Research Applications
Fluorination Techniques
Research has shown that fluorination techniques, such as those using N-F reagents like Selectfluor®, can be applied in various chemical compounds, including those with acetonitrile. This method is effective for substrates with neutral or activating substituents and requires different solvents and temperatures based on the substituents present (Stephens & Blake, 2004).
Crystal Structure Analysis
In crystallography, the structure of certain compounds like herbicides (e.g., flumetsulam) as acetonitrile solvates has been studied. This analysis offers insights into the molecular configuration and binding patterns within the compound, which can be pivotal in understanding its chemical behavior (Hu, Chen, Liu, & Yang, 2005).
Electrochemical Applications
In electrochemistry, acetonitrile plays a role as a solvent in the electrocatalytic reduction of CO2. Studies show that certain complex reactions proceed more rapidly in acetonitrile compared to other solvents. This finding is crucial for developing efficient CO2 reduction strategies (Nganga et al., 2017).
Chemical Interactions
The interaction of acetonitrile with other chemicals, such as trifluoromethanesulfonic acid, has been a subject of study. This research offers valuable data on the formation of various compounds and cations, which is significant for understanding chemical reactions and synthesis processes (Salnikov, Genaev, Vasiliev, & Shubin, 2012).
Future Directions
Properties
IUPAC Name |
2-[5-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylmethyl]-1H-1,2,4-triazol-3-yl]acetonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClF3N5S/c12-7-3-6(11(13,14)15)4-17-10(7)21-5-9-18-8(1-2-16)19-20-9/h3-4H,1,5H2,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXGTYFVXRVNTJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Cl)SCC2=NC(=NN2)CC#N)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClF3N5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.